Cas no 1199-36-6 (1-chloro-4-(methylsulfanyl)-2-nitrobenzene)

1-Chloro-4-(methylsulfanyl)-2-nitrobenzene is a nitro-substituted aromatic compound featuring both chloro and methylsulfanyl functional groups. Its distinct molecular structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of electron-withdrawing (nitro) and electron-donating (methylsulfanyl) groups enhances its reactivity in substitution and coupling reactions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties allow for precise functionalization, making it useful in the development of complex molecular architectures. Applications include use as a precursor in heterocyclic synthesis and as a building block for sulfur-containing compounds.
1-chloro-4-(methylsulfanyl)-2-nitrobenzene structure
1199-36-6 structure
Product Name:1-chloro-4-(methylsulfanyl)-2-nitrobenzene
CAS No:1199-36-6
MF:C7H6ClNO2S
MW:203.646039485931
MDL:MFCD22488827
CID:151894
PubChem ID:70981
Update Time:2025-06-29

1-chloro-4-(methylsulfanyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-4-(methylthio)-2-nitro-
    • 1-CHLORO-4-(METHYLTHIO)-2-NITROBENZENE
    • 1-chloro-4-methylsulfanyl-2-nitrobenzene
    • 1-chloro-4-(methylsulfanyl)-2-nitrobenzene
    • Sulfide, 4-chloro-3-nitrophenyl methyl
    • SCHEMBL2080483
    • 4-Chloro-3-nitrothioanisole
    • 2-chloro-5-(methylthio)nitrobenzene
    • AKOS027339220
    • DTXSID5061615
    • Benzene, 1-chloro-4-(methylthio)-2-nitro-
    • AS-65027
    • EN300-1177998
    • 1199-36-6
    • SY302584
    • MFCD22488827
    • F2167-8492
    • CS-0062038
    • BAA19936
    • NS00023891
    • EINECS 214-843-9
    • UFLRXTNPCRROEB-UHFFFAOYSA-N
    • (4-chloro-3-nitrophenyl)(methyl)sulfane
    • DTXCID2033526
    • MDL: MFCD22488827
    • Inchi: 1S/C7H6ClNO2S/c1-12-5-2-3-6(8)7(4-5)9(10)11/h2-4H,1H3
    • InChI Key: UFLRXTNPCRROEB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])SC

Computed Properties

  • Exact Mass: 202.98088
  • Monoisotopic Mass: 202.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 71.1A^2

Experimental Properties

  • Density: 1.41
  • Boiling Point: 297°Cat760mmHg
  • Flash Point: 133.4°C
  • Refractive Index: 1.616
  • PSA: 43.14

1-chloro-4-(methylsulfanyl)-2-nitrobenzene Pricemore >>

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